Cas no 622369-53-3 (3-Quinolinecarbonitrile, 4-chloro-6-ethoxy-7-fluoro-)

• Product Name: 3-Quinolinecarbonitrile, 4-chloro-6-ethoxy-7-fluoro-
• CAS No: 622369-53-3
• MF: C₁₂H₈ClFN₂O
• MW: 250.656125068665
• CID: 831589
• Update Time: 2026-04-29

3-Quinolinecarbonitrile, 4-chloro-6-ethoxy-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-chloro-6-ethoxy-7-fluoro-
• 4-Chloro-6-ethoxy-7-fluoro-3-quinolinecarbonitrile
• 4-Chlor-6-ethoxy-7-fluorchinolin-3-carbonitril
• LogP

• Inchi： InChI=1S/C12H8ClFN2O/c1-2-17-11-3-8-10(4-9(11)14)16-6-7(5-15)12(8)13/h3-4,6H,2H2,1H3
• InChI Key： HOQINUIIFHZUMM-UHFFFAOYSA-N
• SMILES： CCOC1=CC2=C(C(=CN=C2C=C1F)C#N)Cl

Computed Properties

• Exact Mass: 250.03104
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 45.91